Lithium acetate hydrate, Puratronic®; 99.998% (metals basis)

Molecular Biology

• Yeast Transformation: Lithium acetate hydrate is a key reagent in protocols for transforming yeast and other fungal organisms with foreign DNA. It enhances the efficiency of DNA uptake by the cells, likely by increasing the permeability of the cell wall and facilitating DNA binding [1].

([1] Thermo Fisher Scientific: )

• Buffering Agent: Due to its weak acidic properties, lithium acetate hydrate can be used as a buffer to maintain a specific pH range in biological experiments. This is crucial for optimal activity of enzymes and other biomolecules involved in various research techniques [2].

([2] ScienceDirect: Buffers, Retrieved from )

Material Science

• Electrolyte Additive: Lithium acetate hydrate finds application in the development of lithium-ion batteries. When incorporated into the electrolyte solution, it can improve the battery's performance by influencing factors like ionic conductivity and electrode stability [3, 4].

([3] ResearchGate: Lithium acetate as an electrolyte additive for high voltage lithium ion batteries, Retrieved from )

([4] National Library of Medicine: The effects of LiOAc and LiPF6 on the electrochemical performance of LiNi0.6Co0.2Mn0.2O2 cathode material for lithium-ion batteries, Retrieved from )

• Precursor for Synthesis: High-purity lithium acetate hydrate can serve as a starting material for the synthesis of other lithium compounds used in various research fields, such as lithium-based catalysts and functional materials [5].

Lithium acetate hydrate, Puratronic®; 99.998% (metals basis), is a highly pure crystalline salt composed of lithium and acetic acid. Its molecular formula is $\text{LiC}_2\text{H}_3\text{O}_2\cdot n\text{H}_2\text{O}$, where $n$ typically equals 2, indicating the presence of two water molecules of hydration. The compound is characterized by its orthorhombic crystal structure and is recognized for its exceptional purity, making it suitable for sensitive applications in biological and chemical research .

In addition, lithium acetate can decompose upon heating to form lithium oxide and acetic anhydride, highlighting its role as a precursor in various chemical syntheses .

Lithium acetate has demonstrated significant biological activity, particularly in genetic studies. It is commonly used as a buffer in gel electrophoresis for DNA and RNA analysis due to its chaotropic properties, which help denature nucleic acids and proteins. This denaturation facilitates improved resolution during electrophoresis, making it a valuable tool in molecular biology . Furthermore, lithium acetate enhances the transformation efficiency of yeast cells, specifically Saccharomyces cerevisiae, making it useful in genetic engineering applications .

Lithium acetate hydrate can be synthesized through several methods:

• Neutralization Reaction: The most straightforward method involves reacting lithium hydroxide with acetic acid.
• Direct Reaction: Lithium carbonate can also react with acetic acid to produce lithium acetate along with carbon dioxide and water.
• Hydration: The anhydrous form can be hydrated by adding water under controlled conditions to yield lithium acetate hydrate .